3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid

• IUPAC Name: 3-(4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid
• InChI: InChI=1S/C9H8N2O3S/c12-7(13)1-3-11-5-10-8-6(9(11)14)2-4-15-8/h2,4-5H,1,3H2,(H,12,13)
• InChI Key: NUBXMHYBTKAZCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C(=O)N(C=N2)CCC(=O)O
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol

Description

“3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” is a chemical compound with the CAS Number: 950029-05-7. It has a molecular weight of 224.24. The IUPAC name for this compound is 3-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)propanoic acid.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives has been reported in the literature. The process involves the reaction of certain precursors with different aldehydes in the presence of a catalytic amount of concentrated HCl and in dry DMF.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8N2O3S/c12-7(13)1-3-11-5-10-8-6(9(11)14)2-4-15-8/h2,4-5H,1,3H2,(H,12,13). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, IR spectrum, and NMR data are not available in the current literature.

Scientific Research Applications

Antitumor Activity

. .

Anti-inflammatory Properties

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Anti-psychotic Effects

. This makes “3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” a potential candidate for the development of new anti-psychotic drugs.

Anti-arrhythmic Activity

. This suggests that “3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” could potentially be used in the treatment of arrhythmias.

Anti-anxiety Effects

. This makes “3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” a potential candidate for the development of new anti-anxiety drugs.

Antifungal Activity

. This suggests that “3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” could potentially be used in the treatment of fungal infections.

Antioxidant Properties

. This makes “3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” a potential candidate for the development of new antioxidant drugs.

Estrogen Receptor Modulating Activity

. This suggests that “3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid” could potentially be used in the treatment of conditions related to estrogen receptors.

Mechanism of Action

Target of Action

The primary target of 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoic acid is Dihydrofolate Reductase (DHFR) . DHFR is an enzyme involved in the synthesis of tetrahydrofolate, which is necessary for the synthesis of pyrimidine and purine, the building blocks of RNA and DNA .

Mode of Action

The compound inhibits DHFR with high affinity . This inhibition disrupts the synthesis of RNA and DNA, leading to the death of cancer cells .

Biochemical Pathways

The compound affects the folic acid pathway . By inhibiting DHFR, the compound prevents the conversion of dihydrofolate to tetrahydrofolate, a crucial step in the folic acid pathway . This disruption affects the synthesis of pyrimidine and purine, leading to a halt in the production of RNA and DNA .

Result of Action

The primary result of the compound’s action is the inhibition of RNA and DNA synthesis . By reducing the quantity of tetrahydrofolate, the compound disrupts the synthesis of pyrimidine and purine . This disruption leads to the death of cancer cells .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Thieno[2,3-d]pyrimidine derivatives have been studied for their potential as anti-PI3K agents. Given the crucial role of PI3K in cancer progression, these compounds could be optimized to serve as new chemical entities for discovering new anticancer agents.